Cas no 1806182-18-2 (Methyl 3-(bromomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806182-18-2
• MF: C₁₀H₉BrF₃NO₄
• MW: 344.081972837448
• CID: 4813480
• Update Time: 2025-10-29

Methyl 3-(bromomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H9BrF3NO4/c1-17-8-5(4-11)3-6(19-10(12,13)14)7(15-8)9(16)18-2/h3H,4H2,1-2H3
• InChI Key： FRDGFQXIZSKKDU-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(C(=O)OC)=C(C=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 3.1
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-(bromomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 3-(bromomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806182-18-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(bromomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate, identified by its CAS number 1806182-18-2, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative has garnered considerable attention due to its structural complexity and its potential applications in the synthesis of bioactive molecules. The compound's unique substitution pattern, featuring a bromomethyl group, a methoxy moiety, and a trifluoromethoxy group, makes it a valuable intermediate for the development of novel therapeutic agents.

The strategic placement of these functional groups imparts distinct reactivity that can be leveraged in multi-step synthetic pathways. The bromomethyl group, for instance, is highly reactive and can undergo nucleophilic substitution reactions, enabling the introduction of diverse side chains or other functional units. This characteristic is particularly useful in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their prevalence in many bioactive compounds. The presence of both methoxy and trifluoromethoxy groups in Methyl 3-(bromomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate enhances its potential as a building block for drugs targeting various diseases. These groups not only contribute to the compound's lipophilicity but also influence its metabolic stability and binding interactions with biological targets.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to streamline the development of new drugs. Methyl 3-(bromomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate exemplifies how tailored intermediates can facilitate the rapid construction of lead compounds. Its utility has been demonstrated in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's ability to serve as a precursor for such high-value molecules underscores its importance in medicinal chemistry.

The incorporation of fluorine atoms into organic molecules is a well-established strategy to modulate their pharmacokinetic properties. The trifluoromethoxy group in this compound contributes to its metabolic stability by resisting hydrolysis under physiological conditions. This feature is particularly advantageous when designing drugs intended for long-term use, as it reduces the likelihood of degradation into inactive or harmful byproducts.

Ongoing research continues to explore new applications for Methyl 3-(bromomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate beyond traditional pharmaceuticals. Its structural motifs have been investigated for potential roles in materials science and agrochemicals, where similar pyridine derivatives exhibit interesting properties. As synthetic techniques evolve, the versatility of this compound is likely to expand further, opening up new avenues for innovation.

The synthesis of Methyl 3-(bromomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate involves careful consideration of reaction conditions to ensure high yield and purity. Modern catalytic methods have been employed to improve efficiency while minimizing waste. These advancements align with the broader trend toward green chemistry, where sustainability is integrated into every stage of drug development.

In conclusion, Methyl 3-(bromomethyl)-2-
methoxy
-5-(
trifluoromethoxy
)pyridine
6-carboxylate (CAS No. 1806182-18-2) stands out as a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for constructing complex bioactive molecules. As research progresses, this compound will continue to play a crucial role in the discovery and development of next-generation therapeutics.